Cas no 1780473-96-2 ((3,5-dichloropyridin-4-yl)methanesulfonyl chloride)

(3,5-Dichloropyridin-4-yl)methanesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamide derivatives. Its key advantages include high reactivity due to the presence of the sulfonyl chloride group, enabling efficient functionalization of amines and other nucleophiles. The dichloropyridine scaffold enhances stability and provides a rigid framework for further modifications. This compound is valuable in pharmaceutical and agrochemical research, where precise sulfonylation is required. Its well-defined structure ensures consistent performance in multi-step syntheses. Suitable for controlled reactions, it offers selectivity in complex molecular transformations while maintaining compatibility with a range of reaction conditions.

(3,5-dichloropyridin-4-yl)methanesulfonyl chloride structure

1780473-96-2 structure

Product Name:(3,5-dichloropyridin-4-yl)methanesulfonyl chloride

CAS No:1780473-96-2

MF:C₆H₄Cl₃NO₂S

MW:260.525457382202

CID:5844484

PubChem ID:84710230

Update Time:2025-06-07

(3,5-dichloropyridin-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- (3,5-dichloropyridin-4-yl)methanesulfonyl chloride
- 1780473-96-2
- EN300-1990006
- Inchi： 1S/C6H4Cl3NO2S/c7-5-1-10-2-6(8)4(5)3-13(9,11)12/h1-2H,3H2
- InChI Key： RKEBIERSFIESSW-UHFFFAOYSA-N
- SMILES： ClS(CC1C(=CN=CC=1Cl)Cl)(=O)=O

Computed Properties

Exact Mass: 258.902833g/mol
Monoisotopic Mass: 258.902833g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 55.4Å²

(3,5-dichloropyridin-4-yl)methanesulfonyl chloride Pricemore >>

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